Cas no 1290140-59-8 ((2R)-2-(bromomethyl)-1,1-difluorocyclopropane)

• Product Name: (2R)-2-(bromomethyl)-1,1-difluorocyclopropane
• CAS No: 1290140-59-8
• MF: C₄H₅BrF₂
• MW: 170.983307600021
• CID: 5148960
• PubChem ID: 86326870
• Update Time: 2026-03-03

(2R)-2-(bromomethyl)-1,1-difluorocyclopropane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(Bromomethyl)-1,1-difluorocyclopropane
• E88511
• Cyclopropane, 2-(bromomethyl)-1,1-difluoro-, (2R)-
• PS-20628
• SCHEMBL22400781
• TUDJNSKRXIUOAJ-VKHMYHEASA-N
• 1290140-59-8
• (2R)-2-(bromomethyl)-1,1-difluorocyclopropane

• Inchi： 1S/C4H5BrF2/c5-2-3-1-4(3,6)7/h3H,1-2H2/t3-/m0/s1
• InChI Key： TUDJNSKRXIUOAJ-VKHMYHEASA-N
• SMILES： BrC[C@@H]1CC1(F)F

Computed Properties

• Exact Mass: 169.95427g/mol
• Monoisotopic Mass: 169.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (2R)-2-(bromomethyl)-1,1-difluorocyclopropane

Comprehensive Guide to (2R)-2-(Bromomethyl)-1,1-Difluorocyclopropane (CAS No. 1290140-59-8)

(2R)-2-(Bromomethyl)-1,1-difluorocyclopropane (CAS No. 1290140-59-8) is a specialized organofluorine compound with unique structural and chemical properties. This chiral cyclopropane derivative is gaining attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound features a bromomethyl group and two fluorine atoms on a three-membered ring, creating interesting reactivity patterns for synthetic applications.

The growing demand for fluorinated compounds in drug discovery has made (2R)-2-(bromomethyl)-1,1-difluorocyclopropane particularly valuable. Researchers are exploring its use in developing new antiviral agents and enzyme inhibitors, especially given the current focus on treatments for respiratory infections. The compound's stereochemistry at the 2-position (R-configuration) makes it especially useful for creating chiral pharmaceuticals where enantiomeric purity is crucial.

From a chemical perspective, the difluorocyclopropane moiety in this compound offers both steric and electronic effects that can significantly alter the properties of molecules it's incorporated into. The bromomethyl group serves as an excellent handle for further functionalization through various cross-coupling reactions or nucleophilic substitutions. These characteristics make it a versatile intermediate for constructing complex molecular architectures.

In material science applications, 1290140-59-8 has shown promise as a precursor for fluorinated polymers with enhanced thermal stability and chemical resistance. The small ring strain of the cyclopropane combined with fluorine substitution creates unique opportunities for developing advanced materials with tailored properties. Researchers are particularly interested in its potential for creating low-surface-energy coatings and specialty electronic materials.

The synthesis of (2R)-2-(bromomethyl)-1,1-difluorocyclopropane typically involves stereoselective methods to ensure the desired R-configuration at the chiral center. Modern synthetic approaches often employ asymmetric catalysis or chiral pool strategies to achieve high enantiomeric excess. The compound's stability under various conditions makes it suitable for diverse synthetic transformations while maintaining its structural integrity.

Analytical characterization of this compound requires specialized techniques due to its fluorine atoms and chiral nature. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F-NMR, is essential for verifying its structure and purity. Mass spectrometry and chiral HPLC are commonly employed to confirm molecular weight and enantiomeric purity, respectively, which are critical parameters for research applications.

From a safety perspective, proper handling procedures should be followed when working with (2R)-2-(bromomethyl)-1,1-difluorocyclopropane, including the use of appropriate personal protective equipment. While not classified as extremely hazardous, standard precautions for bromo compounds should be observed in laboratory settings. Storage recommendations typically include keeping the material in a cool, dry place under inert atmosphere to maintain stability.

The commercial availability of CAS 1290140-59-8 has improved in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, with options for custom synthesis and bulk orders. Pricing varies depending on purity grade and quantity, with enantiomerically pure samples commanding premium prices in the research market.

Future research directions for (2R)-2-(bromomethyl)-1,1-difluorocyclopropane include exploring its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's unique combination of fluorine atoms and reactive bromine makes it particularly interesting for these emerging therapeutic approaches. Additionally, its application in fluorine-18 radiochemistry for PET imaging is an area of active investigation.

For researchers considering working with this compound, it's important to consult recent literature on difluorocyclopropane chemistry to fully appreciate its synthetic potential. The compound's reactivity can be finely tuned by modifying reaction conditions, making it a valuable tool for method development in organofluorine chemistry. Its growing importance is reflected in the increasing number of patents and publications featuring this structural motif.

Environmental considerations for 1290140-59-8 follow standard protocols for brominated compounds. While not classified as a persistent organic pollutant, proper waste disposal methods should be employed. The compound's relatively low volatility reduces atmospheric emission risks, but laboratory ventilation should be adequate when handling the material in its pure form.

In summary, (2R)-2-(bromomethyl)-1,1-difluorocyclopropane represents an important addition to the toolbox of synthetic chemists working in medicinal chemistry and materials science. Its CAS number 1290140-59-8 has become increasingly recognized in research circles as demand for chiral fluorinated building blocks continues to grow. The compound's unique structural features and versatile reactivity ensure its ongoing relevance in cutting-edge chemical research.